Cas no 2228957-36-4 (O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine)

• Product Name: O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine
• CAS No: 2228957-36-4
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 6452905
• PubChem ID: 165856747
• Update Time: 2025-10-30

O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine
• 2228957-36-4
• EN300-1768390
• O-[4-(dimethylamino)-2-methylbutan-2-yl]hydroxylamine

• Inchi： 1S/C7H18N2O/c1-7(2,10-8)5-6-9(3)4/h5-6,8H2,1-4H3
• InChI Key： VMUYRZXOGMAFMW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CCN(C)C)N

Computed Properties

• Exact Mass: 146.141913202g/mol
• Monoisotopic Mass: 146.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Additional information on O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine

Professional Introduction to O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine (CAS No. 2228957-36-4)

O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine, a compound with the chemical identifier CAS No. 2228957-36-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both an amine group and a hydroxylamine moiety in its molecular structure imparts distinct reactivity, enabling its application in diverse synthetic pathways.

The compound's structure, featuring a dimethylamino substituent at the fourth position and a hydroxylamine group at the second position of a 2-methylbutan-2-yl chain, suggests potential applications in the synthesis of chiral auxiliaries and ligands. The dimethylamino group, known for its steric and electronic effects, can influence the reactivity of adjacent functional groups, making this compound a promising candidate for catalytic applications. Furthermore, the hydroxylamine moiety is a key component in various pharmacophores, contributing to the development of drugs with specific biological activities.

In recent years, there has been growing interest in the use of hydroxylamine derivatives as intermediates in drug discovery. Hydroxylamines are known for their ability to participate in nucleophilic addition reactions, forming imines or oximes with aldehydes and ketones. This reactivity is particularly valuable in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in therapeutic agents. The compound O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine leverages these properties, offering a versatile platform for synthetic chemists.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of the dimethylamino group and the hydroxylamine moiety allows for selective modifications at multiple sites, enabling the construction of intricate scaffolds. This flexibility is particularly important in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties. Recent studies have demonstrated the utility of similar hydroxylamine derivatives in the development of kinase inhibitors and other targeted therapies.

The pharmaceutical industry has been increasingly exploring novel synthetic strategies to enhance drug development efficiency. O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine fits well within this context, as it provides a robust framework for constructing pharmacologically relevant molecules. Its structural features make it an attractive candidate for further investigation into potential therapeutic applications. Researchers have been particularly interested in its role as a building block for more complex derivatives that exhibit enhanced biological activity.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have shown that O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine can interact with biological targets in ways that suggest its utility as a lead compound or intermediate. These studies often rely on sophisticated algorithms to predict binding affinities and metabolic stability, providing valuable insights into its potential as a drug candidate. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process significantly.

The synthesis of O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine itself presents an interesting challenge due to its complex structural features. However, recent advancements in synthetic methodology have made it more accessible than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate molecular frameworks with high precision. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for further research.

In conclusion, O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine (CAS No. 2228957-36-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable intermediate for constructing novel therapeutic agents. The growing body of research on hydroxylamine derivatives underscores their importance in drug discovery, and this compound is no exception. As synthetic methodologies continue to evolve, we can expect to see even more innovative applications emerge from studies involving O-4-(dimethylamino)-2-methylbutan-2-ylhydroxylamine.